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Abstract

This technical guide provides a comprehensive overview of the available thermochemical data
for 4-Bromobenzenesulfonyl chloride (CAS No. 98-58-8). Due to a lack of direct
experimental values in publicly accessible literature for properties such as enthalpy of
formation, entropy, and heat capacity, this document compiles essential physical properties and
offers insights into its chemical reactivity and synthesis. Furthermore, detailed, generalized
experimental protocols for key thermochemical measurement techniques—Combustion
Calorimetry, Differential Scanning Calorimetry (DSC), and the Knudsen Effusion Method—are
presented as a practical resource for researchers seeking to determine these properties. This
guide also includes visualizations of the primary synthesis pathway and common reactions of
4-Bromobenzenesulfonyl chloride to aid in understanding its chemical behavior.

Introduction

4-Bromobenzenesulfonyl chloride, a white to light yellow crystalline solid, is a pivotal reagent
in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1] Its utility
stems from the reactive sulfonyl chloride functional group, which readily participates in
nucleophilic substitution reactions, making it an excellent precursor for the synthesis of
sulfonamides and other sulfonyl derivatives.[1] Despite its widespread use, a comprehensive,
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publicly available dataset of its fundamental thermochemical properties is notably absent.
Understanding these properties is crucial for process safety, reaction optimization, and
computational modeling in drug development and materials science. This guide aims to bridge
this gap by consolidating known physical data and providing detailed, adaptable experimental
methodologies for their determination.

Physicochemical and Thermochemical Data

Direct experimental thermochemical data for 4-Bromobenzenesulfonyl chloride, such as
standard enthalpy of formation (AHf°), standard molar entropy (S°), and heat capacity (Cp), are
not readily available in the reviewed literature. However, a compilation of its known physical
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Bromobenzenesulfonyl Chloride

Property Value Source(s)
Molecular Formula CeHaBrClO:2S [11[2][3]
Molecular Weight 255.51 g/mol [2][4]
CAS Number 98-58-8 [2][3]
Melting Point 73-77 °C (lit) [2][5]
Boiling Point 153 °C at 15 mmHg (lit.) [2][5]
Appearance WTi(;e to light yellow crystalline o

soli

Soluble in organic solvents like
Solubility dichloromethane and [1]

chloroform; insoluble in water.

For comparative purposes, the sulfur-chlorine bond dissociation enthalpy in the related
compound, benzenesulfonyl chloride, has been measured by photoacoustic calorimetry to be
approximately 295 kJ mol~1.[6] This value provides an estimation of the energy required to
homolytically cleave the S-CI bond in similar aromatic sulfonyl chlorides.
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Experimental Protocols for Thermochemical
Analysis

To empower researchers to obtain the specific thermochemical data for 4-
Bromobenzenesulfonyl chloride, this section details generalized experimental protocols for
three key analytical techniques. These protocols are based on established methodologies for
similar organic compounds.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

Combustion calorimetry is a standard method to determine the enthalpy of combustion of a
substance, from which the standard enthalpy of formation can be calculated.[7] For
halogenated compounds like 4-Bromobenzenesulfonyl chloride, special considerations are
necessary to ensure complete combustion and to account for the formation of acidic products.

[8]

Objective: To determine the standard enthalpy of combustion (AHc®) of 4-
Bromobenzenesulfonyl chloride.

Materials:

Parr-type bomb calorimeter

e High-precision thermometer (+0.001 °C)

o Pellet press

e Ignition unit

e Oxygen cylinder with pressure regulator

e Crucible (platinum or quartz)

e 4-Bromobenzenesulfonyl chloride (high purity)

e Benzoic acid (as a standard for calibration)
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« Distilled water
e Fuse wire (e.g., platinum or nickel-chromium)

e Sodium carbonate or arsenious oxide solution (to absorb and quantify halogen and sulfur
products)

Procedure:

e Calorimeter Calibration:

[e]

Accurately weigh approximately 1 g of benzoic acid into the crucible.

o Place the crucible in the bomb, attach the fuse wire, and add a known volume of distilled
water (typically 1 mL).

o Seal the bomb and pressurize with oxygen to approximately 30 atm.
o Immerse the bomb in the calorimeter bucket containing a known mass of water.
o Allow the system to equilibrate and record the initial temperature for several minutes.

o Ignite the sample and record the temperature at regular intervals until a constant final
temperature is reached.

o Determine the heat capacity of the calorimeter using the known enthalpy of combustion of
benzoic acid.

e Sample Measurement:
o Prepare a pellet of approximately 0.8-1.0 g of 4-Bromobenzenesulfonyl chloride.

o Place the pellet in the crucible. To aid combustion, a known mass of a combustion aid (like
mineral oil) can be used.

o Add a known volume of a suitable absorbing solution (e.g., sodium carbonate) to the bomb
to capture the acidic combustion products (HCI, H2SOa, HBr).
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o Repeat the pressurization, immersion, and combustion procedure as performed for the
benzoic acid standard.

e Product Analysis:
o After combustion, vent the bomb and collect the liquid contents.

o Analyze the solution for the amounts of hydrochloric acid, sulfuric acid, and hydrobromic
acid formed, typically by titration.

e Calculations:

o

Correct the observed temperature rise for heat exchange with the surroundings.

[¢]

Calculate the total heat released using the calorimeter's heat capacity.

[¢]

Subtract the heat contributions from the ignition wire and any combustion aid.

[e]

Apply corrections for the formation of acids (Washburn corrections).

o

Calculate the standard enthalpy of combustion (AHc®) per mole of the sample.

Thermal Stability and Phase Transitions by Differential
Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique used to measure the difference in the amount of heat
required to increase the temperature of a sample and a reference as a function of temperature.
[9] It is valuable for determining melting point, purity, and heat of fusion.

Objective: To determine the melting point and enthalpy of fusion (AHfus) of 4-
Bromobenzenesulfonyl chloride.

Materials:
 Differential Scanning Calorimeter

e Aluminum or hermetically sealed sample pans and lids
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Crimper for sealing pans

High-purity indium (for temperature and enthalpy calibration)

4-Bromobenzenesulfonyl chloride sample (3-5 mg)

Nitrogen or argon gas supply for purging
Procedure:
e Instrument Calibration:

o Calibrate the DSC instrument for temperature and enthalpy using a high-purity indium
standard. Heat the indium sample at a controlled rate (e.g., 10 °C/min) and compare the
observed melting point and enthalpy of fusion to the known values.

e Sample Preparation:

o Accurately weigh 3-5 mg of 4-Bromobenzenesulfonyl chloride into an aluminum DSC
pan.

o Seal the pan using a crimper. For volatile samples or to prevent decomposition,
hermetically sealed pans are recommended.

e DSC Analysis:

[¢]

Place the sample pan and an empty reference pan into the DSC cell.

[e]

Heat the sample at a constant rate, for example, 10 °C/min, under a nitrogen atmosphere.

o

The temperature program should span a range that includes the expected melting point
(e.g., from 30 °C to a temperature above its melting point, such as 100 °C).[10]

o

Record the heat flow as a function of temperature.

o Data Analysis:
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o The melting point is determined as the onset or peak temperature of the endothermic
transition.

o The enthalpy of fusion (AHfus) is calculated by integrating the area of the melting peak.

Vapor Pressure and Enthalpy of Sublimation by the
Knudsen Effusion Method

The Knudsen effusion method is used to determine the vapor pressure of solids with very low
vapor pressures.[11][12] From the temperature dependence of the vapor pressure, the
enthalpy of sublimation (AHsub) can be calculated using the Clausius-Clapeyron equation.

Objective: To determine the vapor pressure and enthalpy of sublimation of 4-
Bromobenzenesulfonyl chloride.

Materials:

Knudsen effusion cell with a small orifice of known area
e High-vacuum system

e Thermogravimetric analyzer (TGA) or a microbalance capable of operating under high
vacuum

o Temperature-controlled furnace

* 4-Bromobenzenesulfonyl chloride sample
Procedure:

e Sample Preparation:

o Place a small, accurately weighed amount of 4-Bromobenzenesulfonyl chloride into the
Knudsen cell. To remove volatile impurities, a preliminary sublimation of about 5% of the
sample mass can be performed.[11]

o Experimental Setup:
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o Place the Knudsen cell within the high-vacuum chamber, coupled to the microbalance or
TGA.

o Evacuate the system to a high vacuum (e.g., 10=> to 10~7 Torr).

e |sothermal Measurement:
o Heat the cell to a desired constant temperature and allow it to stabilize.

o Continuously monitor the mass loss of the sample over time. The rate of mass loss should
be linear.

o Temperature-Dependent Measurements:

o Repeat the isothermal measurements at several different temperatures within a range
where a measurable mass loss occurs without thermal decomposition.

e Calculations:

o The vapor pressure (P) at each temperature (T) is calculated from the rate of mass loss (
dm/dt ) using the Knudsen equation: P = ( dm/dt ) * (1/A) * sqrt(2ntRT/M) where A is the
area of the orifice, R is the ideal gas constant, and M is the molar mass of the substance.

o The enthalpy of sublimation (AHsub) is determined from the slope of a plot of In(P) versus
1/T, according to the Clausius-Clapeyron equation: d(In P)/d(1/T) = -AHsub/R

Synthesis and Reactivity

4-Bromobenzenesulfonyl chloride is a key intermediate in many chemical syntheses. Its
reactivity is dominated by the electrophilic nature of the sulfonyl chloride group.

Synthesis Pathway

The most common laboratory and industrial synthesis of 4-Bromobenzenesulfonyl chloride
involves the chlorosulfonation of bromobenzene or the chlorination of 4-bromobenzenesulfonic
acid.[13] A typical route is the reaction of 4-bromobenzenesulfonic acid with a chlorinating
agent such as thionyl chloride (SOCI2).[13]
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Caption: Synthesis of 4-Bromobenzenesulfonyl chloride.

Common Reactions

The primary application of 4-Bromobenzenesulfonyl chloride is as a sulfonylating agent.[13]
It readily reacts with nucleophiles, such as amines, to form stable sulfonamides.[13] This
reaction is fundamental in the synthesis of many pharmaceutical compounds.

4-Bromobenzenesulfonyl chloride

Nucleophilic Substitution

Sulf [0
Nucleophile ONEIEE

Primary or Secondary Amine

Click to download full resolution via product page

Caption: Formation of sulfonamides from 4-Bromobenzenesulfonyl chloride.

Conclusion

While direct experimental thermochemical data for 4-Bromobenzenesulfonyl chloride remain
elusive in the public domain, this technical guide provides a consolidated resource of its known
physical properties and outlines detailed experimental protocols for the determination of its
enthalpy of combustion, thermal stability, and vapor pressure. The provided synthesis and
reaction pathway diagrams offer a clear visual representation of its chemical utility. It is hoped
that this guide will serve as a valuable tool for researchers and professionals in drug
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development and chemical synthesis, encouraging and facilitating the experimental
determination of the fundamental thermochemical properties of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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